![molecular formula C19H19N5 B6436727 2-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]quinoxaline CAS No. 2548978-74-9](/img/structure/B6436727.png)
2-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]quinoxaline
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Overview
Description
2-[5-(Pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]quinoxaline is a heterocyclic compound that has been studied in recent years for its potential applications in various scientific research fields. This compound has been found to possess a range of interesting properties, such as a high affinity for certain receptors, a strong antioxidant activity, and a range of other biochemical and physiological effects. The aim of
Scientific Research Applications
2-[5-(Pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]quinoxaline has a range of potential applications in various scientific research fields. It has been studied for its potential use as a therapeutic agent for the treatment of various diseases, such as cancer and neurodegenerative disorders. It has also been studied for its potential use as an antioxidant, as well as for its ability to modulate the activity of certain receptors. In addition, this compound has been studied for its potential use as a fluorescent probe for the detection of certain molecules.
Mechanism of Action
Target of Action
Compounds with similar structures, such as pyrrolopyrazine derivatives, have been reported to exhibit a broad range of biological activities
Mode of Action
It’s worth noting that compounds with similar structures have been reported to interact with their targets in various ways, leading to changes in cellular processes .
Biochemical Pathways
Similar compounds have been reported to influence a variety of biochemical pathways, leading to downstream effects .
Result of Action
Similar compounds have been reported to exhibit a variety of biological activities .
Advantages and Limitations for Lab Experiments
The use of 2-[5-(Pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]quinoxaline in laboratory experiments has a range of advantages and limitations. One of the main advantages is its high affinity for certain receptors, which makes it a useful tool for studying their activity. In addition, this compound has a strong antioxidant activity, which makes it a useful tool for studying the effects of oxidative stress on cells. However, one of the main limitations of this compound is its relatively low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
The potential applications of 2-[5-(Pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]quinoxaline are still being explored, and there are a number of potential future directions that could be pursued. One potential future direction is the development of new synthesis methods for this compound, which could lead to the production of higher yields and more efficient synthesis processes. Another potential future direction is the exploration of the compound’s potential use as a therapeutic agent for the treatment of various diseases, such as cancer and neurodegenerative disorders. Finally, further research is needed to explore the compound’s potential use as a fluorescent probe for the detection of certain molecules.
Synthesis Methods
2-[5-(Pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]quinoxaline is synthesized through a two-step process. The first step involves the condensation of 2-aminopyridine with octahydropyrrolo[3,4-b]pyrrole to form an intermediate product. The second step involves the cyclization of the intermediate product with quinoxaline to form the final product. This synthesis method has been found to be reliable and efficient, with yields of up to 98%.
properties
IUPAC Name |
2-(5-pyridin-2-yl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrol-1-yl)quinoxaline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N5/c1-2-6-16-15(5-1)21-11-19(22-16)24-10-8-14-12-23(13-17(14)24)18-7-3-4-9-20-18/h1-7,9,11,14,17H,8,10,12-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZDUQEAXPDXVKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2C1CN(C2)C3=CC=CC=N3)C4=NC5=CC=CC=C5N=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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